Cas no 72873-78-0 (6-(4-fluorophenyl)-5-pyridin-4-yl-2,3-dihydroimidazo[2,1-b][1,3]thiazole 1,1-dioxide)

• Product Name: 6-(4-fluorophenyl)-5-pyridin-4-yl-2,3-dihydroimidazo[2,1-b][1,3]thiazole 1,1-dioxide
• CAS No: 72873-78-0
• MF: C₁₆H₁₂FN₃O₂S
• MW: 329.348785400391
• CID: 1761518
• PubChem ID: 469040
• Update Time: 2025-04-21

6-(4-fluorophenyl)-5-pyridin-4-yl-2,3-dihydroimidazo[2,1-b][1,3]thiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-5-pyridin-4-yl-2,3-dihydroimidazo[2,1-b][1,3]thiazole 1,1-dioxide
• 6-(4'-Fluorophenyl)-5-(4'-pyridyl)-2,3 dihydroimidazo(2,1-b)thiazole-1,1-dioxide
• DTXSID40223170
• Imidazo(2,1-b)thiazole, 6-(4-fluorophenyl)-2,3-dihydro-5-(4-pyridinyl)-, 1,1-dioxide
• 6-(4-Fluorophenyl)-5-(4'-pyridyl)-2,3-dihydroimidazo[2,1-b]-thiazole-1,1-dioxide
• SK&F 104343
• Skf-104343
• DTXCID40145661
• 6-(4-fluorophenyl)-5-(4-pyridyl)-2,3-dihydroimidazo[2,1-b]thiazole 1,1-dioxide
• 72873-78-0
• SCHEMBL7350846

• Inchi： 1S/C16H12FN3O2S/c17-13-3-1-11(2-4-13)14-15(12-5-7-18-8-6-12)20-9-10-23(21,22)16(20)19-14/h1-8H,9-10H2
• InChI Key： ALNDPDZRCNSIEY-UHFFFAOYSA-N
• SMILES： S1(C2=NC(C3C=CC(=CC=3)F)=C(C3C=CN=CC=3)N2CC1)(=O)=O

Computed Properties

• Exact Mass: 329.06356
• Monoisotopic Mass: 329.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 64.85